Cas no 2680710-34-1 (ethyl 2-{(benzyloxy)carbonylamino}-6-chloropyrimidine-4-carboxylate)

• Product Name: ethyl 2-{(benzyloxy)carbonylamino}-6-chloropyrimidine-4-carboxylate
• CAS No: 2680710-34-1
• MF: C₁₅H₁₄ClN₃O₄
• MW: 335.742362499237
• CID: 5622765
• PubChem ID: 165931201
• Update Time: 2023-11-27

ethyl 2-{(benzyloxy)carbonylamino}-6-chloropyrimidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2680710-34-1
• ethyl 2-{[(benzyloxy)carbonyl]amino}-6-chloropyrimidine-4-carboxylate
• EN300-28296376
• ethyl 2-{(benzyloxy)carbonylamino}-6-chloropyrimidine-4-carboxylate

• Inchi： 1S/C15H14ClN3O4/c1-2-22-13(20)11-8-12(16)18-14(17-11)19-15(21)23-9-10-6-4-3-5-7-10/h3-8H,2,9H2,1H3,(H,17,18,19,21)
• InChI Key： RVZGACXYBIEYIO-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(=O)OCC)=NC(=N1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 335.0672836g/mol
• Monoisotopic Mass: 335.0672836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 90.4Ų